Muscalure

Specification

• CAS No.: 27519-02-4
• Molecular Formula: C23H46
• Molecular Weight: 322.6 g/mol
• IUPAC Name: (Z)-tricos-9-ene
• Standard InChI: InChI=1S/C23H46/c1-3-5-7-9-11-13-15-17-19-21-23-22-20-18-16-14-12-10-8-6-4-2/h17,19H,3-16,18,20-23H2,1-2H3/b19-17-
• Standard InChI Key: IGOWHGRNPLFNDJ-ZPHPHTNESA-N
• Isomeric SMILES: CCCCCCCCCCCCC/C=C\CCCCCCCC
• SMILES: CCCCCCCCCCCCCC=CCCCCCCCC
• Canonical SMILES: CCCCCCCCCCCCCC=CCCCCCCCC
• Boiling Point: 378.0 °C

Introduction

Chemical Identity and Properties

Muscalure is scientifically identified as (Z)-9-tricosene with various alternative names including cis-tricos-9-ene, muscamone, and house fly sex pheromone. This long-chain alkene possesses the following chemical characteristics:

• Chemical formula: C23H46

• Molecular weight: 322.6113 grams per mole

• CAS Registry Number: 27519-02-4

• IUPAC Standard InChIKey: IGOWHGRNPLFNDJ-ZPHPHTNESA-N

• SMILES notation: CCCCCCCCCCCCC/C=C\CCCCCCCC

The chemical structure features a cis-configured double bond at the 9th carbon position, which is critical for its biological activity. This specific stereochemistry enables the molecule to function effectively as a house fly sex pheromone, distinguishing it from other similar hydrocarbons.

Historical Development and Discovery

Muscalure was first isolated in 1971, marking a significant advancement in understanding insect chemical communication systems. The compound was subsequently introduced commercially in the United States in 1975. This discovery represented a breakthrough in entomological research and opened new avenues for developing environmentally targeted pest control methods that could replace or supplement conventional insecticides.

The compound is naturally secreted by female house flies (Musca domestica) and serves as a chemical signal to attract male flies. For commercial applications, muscalure is synthesized using the Huang-Minlon reduction process preceded by demethoxycarbonylation of oleyl chloride.

Biological Function and Mode of Action

The primary biological function of muscalure is to facilitate mating in house flies by mediating chemical communication between sexes. When released by female house flies, this pheromone attracts male flies, which respond by exhibiting specific courtship behaviors. This communication system is fundamental to successful reproduction in house fly populations.

Research has consistently demonstrated a positive relationship between muscalure presence and sexual activity intensity in male house flies. Experimental studies show that males exhibit increased sexual excitement toward females with higher amounts of muscalure on their cuticles. Even artificially applied muscalure to female flies or dummies can elicit strong sexual responses from male flies.

Variations in Muscalure Production

Laboratory vs. Wild House Flies

One of the most striking findings regarding muscalure is the significant variation in its production between laboratory-reared and wild house flies. Multiple studies have documented that house flies maintained in laboratory colonies for extended periods tend to produce substantially higher quantities of muscalure compared to their wild counterparts.

Research by Adler et al. (1984) found that 10-day-old females from laboratory strains (maintained for 1-20 years) contained 5 to 11 times more muscalure (as a percentage of total cuticular components) than first and third laboratory generation wild-type strains. Similarly, Noorman and den Otter (2001) observed that a long-colonized WHO strain of house flies had cuticular hydrocarbons comprised of 20-30% muscalure, compared to less than 0.5% for wild strains that had been in laboratory culture for shorter periods.

Generational Changes in Laboratory Culture

Another fascinating aspect of muscalure production is how it changes across generations when wild flies are brought into laboratory conditions. Wild strains with initially low or undetectable amounts of muscalure gradually develop increased production over successive generations in laboratory culture.

Table 2: Muscalure Levels Across Generations in Female Flies (MB Strain)

Generation	Mean Muscalure (ng/fly)	% of Total Cuticular Hydrocarbons	% Females with Detectable Muscalure
F8	114	~1.2%	<70%
F11	89	~1.9%	<70%
F12	108	~1.7%	<70%
F13	Significant increase	Increased	≥80%
F14	Significant decrease	Decreased	≥80%

Ecological Significance and Field Populations

Field studies reveal considerable variability in muscalure presence among wild house fly populations. In a comprehensive survey of ten wild house fly populations (sampled between F1 and F7 in culture at 3 days of age), one population had no detectable muscalure, and eight averaged ≤218 ng of muscalure per female, comprising ≤1.6% of total cuticular hydrocarbons. In six of these ten field populations, ≥67% of females had no detectable muscalure.

In contrast, two field strains showed average levels of 559 and 1,113 ng muscalure per female (comprising 3.2% and 5.0% of total hydrocarbons), which was comparable to long-established laboratory strains such as the UCR strain (751 ng muscalure per female, 3.0% of total hydrocarbons). More than 70% of females from those two field strains contained detectable muscalure.

This variability raises important questions about the essential nature of muscalure in wild house fly reproduction. The rarity or absence of muscalure in many field populations suggests that other chemical signals or behavioral mechanisms may also play important roles in reproductive success under natural conditions.

Applications in Pest Management

Muscalure has found valuable applications in integrated pest management strategies, particularly for controlling house fly populations. As a semiochemical, it offers an environmentally friendlier alternative to traditional insecticides since it targets specific insect behaviors rather than acting as a broad-spectrum toxin.

Primary applications include:

These applications make muscalure an important component of sustainable pest management programs, especially in sensitive environments where chemical insecticide use may be restricted or undesirable.